Cas no 52645-97-3 ( )

• Product Name: &nbsp
• CAS No: 52645-97-3
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 937247
• PubChem ID: 44575990
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Siegeskaurolic acid
• (16R)-17-Hydroxy-ent-kauran-19-oic acid
• Compound NP-015258
• 14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• NCIOpen2_009956
• 52645-97-3
• CID 260658
• AKOS040738782
• AKOS040762346
• CHEMBL448617
• NSC92230
• DTXSID10967079
• 17-hydroxykauran-18-oic acid
• (1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• NSC-92230
•  

• Inchi： 1S/C20H32O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h13-16,21H,3-12H2,1-2H3,(H,22,23)/t13-,14-,15-,16-,18+,19+,20-/m0/s1
• InChI Key： HHAMKMUMKLXDFQ-UMTOMPLCSA-N
• SMILES： OC[C@@H]1C[C@@]23CC[C@@H]4[C@@](C(=O)O)(C)CCC[C@@]4(C)[C@@H]2CC[C@H]1C3

Computed Properties

• Exact Mass: 320.23514488g/mol
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 4.8

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 208-210 °C
• Boiling Point: 469.1±18.0 °C at 760 mmHg
• Flash Point: 251.6±17.7 °C
• Refractive Index: 1.558
• PSA: 57.53000
• LogP: 4.09240
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

  Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids